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Compound of Interest

Compound Name: 6-Bromobenzofuran

Cat. No.: B120239 Get Quote

For Immediate Implementation by Laboratory Professionals

As a Senior Application Scientist, I understand that meticulous research and groundbreaking

discoveries are intrinsically linked to a foundational commitment to safety and environmental

stewardship. The proper management of chemical waste is not merely a regulatory hurdle; it is

a critical component of responsible science. This guide provides an in-depth, procedural

framework for the safe and compliant disposal of 6-bromobenzofuran, ensuring the protection

of laboratory personnel and the environment.

Understanding the Hazard Profile of 6-
Bromobenzofuran
Before any disposal protocol is initiated, a thorough understanding of the inherent risks

associated with 6-bromobenzofuran is paramount. This compound is a halogenated organic

substance with the following key identifiers and hazard classifications:

Identifier Value

Chemical Name 6-Bromo-1-benzofuran

CAS Number 128851-73-0[1][2][3]

Molecular Formula C₈H₅BrO[1][3]

Molecular Weight 197.03 g/mol [1][3]
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According to the Globally Harmonized System of Classification and Labelling of Chemicals

(GHS), 6-bromobenzofuran is classified with the following hazards:

H302: Harmful if swallowed[1]

H315: Causes skin irritation[1]

H319: Causes serious eye irritation[1]

H335: May cause respiratory irritation[1]

The presence of a bromine atom classifies this compound as a halogenated organic

compound. This is a critical designation, as it dictates the required disposal pathway.

The Core Principle: Segregation of Halogenated
Waste
The foundational principle for the disposal of 6-bromobenzofuran is its strict segregation as a

halogenated organic waste. This is for two primary reasons:

Regulatory Compliance: The U.S. Environmental Protection Agency (EPA) under the

Resource Conservation and Recovery Act (RCRA) has specific regulations for the

management of hazardous wastes, including those containing halogens.[4]

Disposal Methodology: Halogenated organic compounds require high-temperature

incineration for complete destruction.[5][6][7] Mixing them with non-halogenated waste

streams can contaminate large volumes of solvent that could otherwise be recycled or

disposed of through less energy-intensive means.

Therefore, all waste streams containing 6-bromobenzofuran, including neat compound,

reaction mixtures, and contaminated materials, must be collected in a designated halogenated

organic waste container.

Step-by-Step Disposal Protocol
This protocol outlines the necessary steps for the safe and compliant disposal of 6-
bromobenzofuran from the point of generation to its final removal from the laboratory.
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Step 1: Personal Protective Equipment (PPE)
Given the hazard profile of 6-bromobenzofuran, the following PPE must be worn at all times

when handling the compound or its waste:

Eye Protection: Chemical safety goggles and/or a face shield.

Hand Protection: Chemical-resistant gloves (e.g., nitrile).

Body Protection: A standard laboratory coat.

Respiratory Protection: All handling should occur in a certified chemical fume hood to avoid

inhalation of vapors or dust.

Step 2: Waste Container Selection and Labeling
Container Selection: Use a designated, leak-proof container made of a material compatible

with halogenated organic compounds. Glass or high-density polyethylene (HDPE) are

generally suitable. Avoid using metal containers for corrosive wastes.

Labeling: The waste container must be clearly and accurately labeled from the moment the

first drop of waste is added. The label must include:

The words "Hazardous Waste"

A complete list of the chemical constituents, including "6-Bromobenzofuran"

The approximate concentration of each constituent

The relevant hazard pictograms (e.g., irritant, harmful)

Step 3: Waste Accumulation
Collect all waste containing 6-bromobenzofuran directly into the designated and labeled

halogenated waste container.

Keep the waste container securely closed when not in use.
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Store the waste container in a designated satellite accumulation area within the laboratory,

away from incompatible materials.

Step 4: Arranging for Disposal
Once the waste container is nearly full (typically 80-90% capacity to allow for vapor expansion),

arrange for its collection by your institution's Environmental Health and Safety (EHS)

department or a licensed hazardous waste disposal contractor. Do not overfill waste

containers.

Regulatory Framework: Understanding RCRA
The disposal of 6-bromobenzofuran is governed by the EPA's RCRA regulations.[4] While 6-
bromobenzofuran may not be explicitly listed as a specific hazardous waste, it would be

classified as a hazardous waste based on its characteristics (toxicity and irritant properties).[4]

[8]

As a halogenated organic compound, the waste falls under the purview of the Land Disposal

Restrictions (LDR) program, which mandates that hazardous wastes must be treated to meet

specific standards before they can be landfilled.[7] For most organic hazardous wastes, the

prescribed treatment is high-temperature incineration.[5][6][7]

Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of 6-
bromobenzofuran.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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